Cas no 1247810-30-5 (3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride)
3-(Propan-2-yl)-1H-pyrazole-4-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines and other nucleophiles, making it valuable for pharmaceutical and agrochemical applications. The isopropyl substituent enhances steric and electronic properties, influencing reactivity and selectivity in target transformations. This compound is typically handled under anhydrous conditions due to its moisture sensitivity. Its well-defined structure and consistent purity ensure reliable performance in synthetic routes, supporting the development of biologically active molecules and functional materials.
1247810-30-5 structure
Product Name:3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride
CAS No:1247810-30-5
MF:C6H9ClN2O2S
MW:208.665858983994
MDL:MFCD14657989
CID:4580639
PubChem ID:61394743
Update Time:2025-10-23
3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-isopropyl-1H-pyrazole-4-sulfonyl chloride
- 1H-Pyrazole-4-sulfonyl chloride, 3-(1-methylethyl)-
- 3-(Propan-2-yl)-1?-pyrazole-4-sulfonyl chloride
- 3-(1-Methylethyl)-1H-pyrazole-4-sulfonyl chloride
- 3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride
-
- MDL： MFCD14657989
- Inchi： 1S/C6H9ClN2O2S/c1-4(2)6-5(3-8-9-6)12(7,10)11/h3-4H,1-2H3,(H,8,9)
- InChI Key： IWXGZORVHBWJGH-UHFFFAOYSA-N
- SMILES： N1C=C(S(Cl)(=O)=O)C(C(C)C)=N1
3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314860-50mg |
3-(1-Methylethyl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 98% | 50mg |
￥2721.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314860-100mg |
3-(1-Methylethyl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 98% | 100mg |
￥3283.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314860-250mg |
3-(1-Methylethyl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 98% | 250mg |
￥5054.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314860-500mg |
3-(1-Methylethyl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 98% | 500mg |
￥10250.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314860-1g |
3-(1-Methylethyl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 98% | 1g |
￥14256.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314860-2.5g |
3-(1-Methylethyl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 98% | 2.5g |
￥27918.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1314860-5g |
3-(1-Methylethyl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 98% | 5g |
￥33048.00 | 2024-08-09 | |
| Enamine | EN300-273318-1g |
3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 95% | 1g |
$528.0 | 2023-09-10 | |
| Enamine | EN300-273318-5g |
3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 95% | 5g |
$1530.0 | 2023-09-10 | |
| Enamine | EN300-273318-10g |
3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride |
1247810-30-5 | 95% | 10g |
$2269.0 | 2023-09-10 |
3-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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